Cas no 2580223-68-1 (2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid)

• Product Name: 2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid
• CAS No: 2580223-68-1
• MF: C₂₀H₁₃Cl₂N₃O₄
• MW: 430.240922689438
• CID: 5660501
• PubChem ID: 165890177
• Update Time: 2025-05-21

2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580223-68-1
• EN300-27724714
• 2,6-dichloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-4-carboxylic acid
• 2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C20H13Cl2N3O4/c21-17-15(16(18(26)27)23-19(22)25-17)24-20(28)29-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2,(H,24,28)(H,26,27)
• InChI Key： MCHNXZKEJVHJBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=NC(=N1)Cl)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.0283113g/mol
• Monoisotopic Mass: 429.0283113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 101Ų

Additional information on 2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid

Comprehensive Overview of 2,6-Dichloro-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic Acid (CAS No. 2580223-68-1)

2,6-Dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid (CAS No. 2580223-68-1) is a specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of Fmoc-protected amino acids, which are widely utilized in peptide synthesis and drug development. Its unique structure, featuring a dichloropyrimidine core and an Fmoc-protected amine, makes it a valuable intermediate for designing novel bioactive molecules.

The growing interest in heterocyclic compounds like 2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential in targeting enzyme inhibition, particularly in diseases such as cancer and inflammatory disorders. The compound’s CAS No. 2580223-68-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of this compound is its Fmoc-protecting group, which enhances stability during synthetic procedures. This feature aligns with the current trend toward green chemistry and sustainable synthesis, as it minimizes side reactions and improves yield. Additionally, the dichloropyrimidine moiety offers reactive sites for further functionalization, enabling the creation of diverse small-molecule libraries for drug discovery.

In the context of AI-driven drug design, 2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid has garnered attention for its compatibility with machine learning algorithms predicting molecular interactions. Its CAS No. 2580223-68-1 is often referenced in datasets used for training predictive models, highlighting its role in accelerating virtual screening processes. This synergy between synthetic chemistry and computational tools underscores the compound’s importance in modern drug development pipelines.

From a commercial perspective, the demand for Fmoc-protected intermediates like this compound is rising due to their utility in peptide-based therapeutics. The global market for custom peptide synthesis is expanding, driven by advancements in bioconjugation techniques and targeted drug delivery systems. As a result, CAS No. 2580223-68-1 is frequently listed in catalogs of specialized chemical suppliers catering to pharmaceutical R&D.

In summary, 2,6-dichloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid (CAS No. 2580223-68-1) represents a critical building block in contemporary chemical research. Its applications span from peptide synthesis to computational drug discovery, making it a focal point for scientists exploring next-generation therapeutics. As the field evolves, this compound is poised to remain at the forefront of innovative medicinal chemistry.